N-ethyl-2-nitropyridin-3-amine molecular structure and analysis
N-ethyl-2-nitropyridin-3-amine molecular structure and analysis
The following technical guide provides an in-depth analysis of N-ethyl-2-nitropyridin-3-amine , a critical intermediate in the synthesis of fused heterocyclic systems such as imidazo[4,5-b]pyridines.
This guide is structured for researchers and drug development professionals, focusing on synthetic methodology, mechanistic insights, and downstream applications.[1]
Molecular Architecture, Synthesis, and Application in Heterocyclic Chemistry
Executive Summary
N-ethyl-2-nitropyridin-3-amine (CAS: 438554-16-6) serves as a high-value scaffold in medicinal chemistry.[1] Its structural significance lies in the orthogonal reactivity of its functional groups: the electron-withdrawing nitro group at the C2 position and the secondary amine at the C3 position.[1] This arrangement allows for controlled reduction and cyclization, making it a primary precursor for imidazo[4,5-b]pyridines —a privileged structure in kinase inhibitors and GPCR modulators.[1]
Molecular Profile & Properties
Understanding the physicochemical properties is essential for optimizing reaction conditions and purification protocols.[1]
| Property | Data | Note |
| IUPAC Name | N-ethyl-2-nitropyridin-3-amine | |
| CAS Number | 438554-16-6 | |
| Molecular Formula | C₇H₉N₃O₂ | |
| Molecular Weight | 167.17 g/mol | |
| Appearance | Yellow crystalline solid | Typical of nitro-pyridines due to n→π* transitions.[1] |
| Solubility | DMSO, DCM, Ethyl Acetate | Limited solubility in water; soluble in polar organic solvents.[1] |
| pKa (Predicted) | ~2.5 (Pyridine N) | Reduced basicity due to the ortho-nitro electron-withdrawing effect.[1] |
Structural Analysis
The molecule features a pyridine core substituted at the 2- and 3-positions.[1]
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Electronic Push-Pull: The C2-nitro group is strongly electron-withdrawing (–I, –M effects), significantly deactivating the ring toward electrophilic attack but activating it for nucleophilic substitution at adjacent positions during precursor synthesis.[1]
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Intramolecular H-Bonding: A weak intramolecular hydrogen bond exists between the N-H of the ethylamino group and the oxygen of the nitro group.[1] This planarizes the molecule, influencing its packing in the crystal lattice and slightly reducing the nucleophilicity of the amine nitrogen.[1]
Synthetic Methodology
The most robust route to N-ethyl-2-nitropyridin-3-amine utilizes Nucleophilic Aromatic Substitution (SₙAr) .[1] Unlike benzene derivatives, the pyridine nitrogen renders the ring electron-deficient, facilitating the displacement of leaving groups.[1]
Retrosynthetic Analysis
Target: N-ethyl-2-nitropyridin-3-amine
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Disconnection: C3–N bond.[1]
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Precursor: 3-Fluoro-2-nitropyridine (or 3-bromo analog).[1]
-
Reagent: Ethylamine.[1]
Why 3-Fluoro? Fluorine is the preferred leaving group for SₙAr in this system because its high electronegativity maximizes the inductive withdrawal at the C3 carbon, stabilizing the Meisenheimer complex intermediate, despite being a poor leaving group in Sₙ1/Sₙ2 systems.[1]
Experimental Protocol (SₙAr)
Note: This protocol assumes standard laboratory safety measures for handling nitro-aromatics.
Reagents:
-
3-Fluoro-2-nitropyridine (1.0 equiv)[1]
-
Ethylamine (2.0 M in THF, 2.5 equiv)[1]
-
Triethylamine (1.5 equiv, optional scavenger)[1]
-
Solvent: THF or Ethanol
Step-by-Step Workflow:
-
Preparation: Dissolve 3-fluoro-2-nitropyridine in anhydrous THF (0.5 M concentration) in a round-bottom flask under an inert atmosphere (N₂).
-
Addition: Cool the solution to 0°C. Add the ethylamine solution dropwise to control the exotherm.
-
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (System: 30% EtOAc/Hexanes) or LC-MS.[1]
-
Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in EtOAc and wash with water (2x) and brine (1x).[1]
-
Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Recrystallize from Ethanol/Heptane if necessary, though flash chromatography (SiO₂) is preferred for high purity.[1]
Reaction Mechanism Visualization
The following diagram illustrates the SₙAr mechanism, highlighting the formation of the Meisenheimer complex stabilized by the nitro group and the pyridine nitrogen.[1]
Figure 1: SₙAr mechanism showing the displacement of fluorine by ethylamine via an anionic intermediate.[1]
Downstream Applications: The Imidazo[4,5-b]pyridine Gateway
The primary utility of N-ethyl-2-nitropyridin-3-amine is its conversion into 3-ethyl-3H-imidazo[4,5-b]pyridine .[1] This bicyclic system is isosteric with purines, making it invaluable for designing ATP-competitive kinase inhibitors.[1]
Reduction and Cyclization Strategy
To access the fused system, the nitro group must be reduced to an amine, followed by cyclization with a one-carbon source (e.g., triethyl orthoformate or formic acid).[1]
Protocol (Reduction):
-
Hydrogenation: Dissolve N-ethyl-2-nitropyridin-3-amine in MeOH. Add 10% Pd/C (5 wt%).[1]
-
Conditions: Stir under H₂ balloon (1 atm) for 2 hours.
-
Result: Formation of N3-ethylpyridine-2,3-diamine . This intermediate is oxidation-sensitive (turns dark/brown) and should be used immediately.[1]
Protocol (Cyclization):
-
Reflux: Treat the crude diamine with Triethyl Orthoformate (HC(OEt)₃) and a catalytic amount of p-TsOH.
-
Heat: Reflux at 80°C for 3 hours.
-
Product: 3-ethyl-3H-imidazo[4,5-b]pyridine.[1]
Pathway Diagram[1]
Figure 2: Synthetic route from the nitro-amine precursor to the biologically active imidazopyridine scaffold.[1]
Analytical Characterization
Validation of the structure requires careful analysis of NMR shifts, particularly the distinct ethyl group signals and the pyridine protons.[1]
Expected ¹H NMR Data (CDCl₃, 400 MHz)
| Position/Group | Shift (δ ppm) | Multiplicity | Integration | Assignment Logic |
| NH | 8.0 – 8.5 | Broad Singlet | 1H | Deshielded by H-bond to Nitro-O. |
| Py-H (C6) | 8.05 | Doublet of doublets | 1H | Alpha to Ring N; most deshielded arom.[1] |
| Py-H (C4) | 7.50 | Doublet of doublets | 1H | Ortho to amine; shielded by resonance (+M).[1] |
| Py-H (C5) | 6.80 | Doublet of doublets | 1H | Beta to Ring N; most shielded.[1] |
| N-CH₂- | 3.35 | Quintet/Quartet | 2H | Coupled to methyl and NH.[1] |
| -CH₃ | 1.35 | Triplet | 3H | Typical ethyl terminal methyl.[1] |
Note: The coupling constants (J values) for the pyridine ring are typically J(4,[1]5) ≈ 8.5 Hz, J(5,[1]6) ≈ 4.5 Hz, and J(4,[1]6) ≈ 1.5 Hz.[1]
Safety and Handling (E-E-A-T)
As a senior scientist, safety is paramount. This molecule combines nitro-aromatic toxicity risks with pyridine irritant properties.[1]
-
Toxicity: Nitro-pyridines are potential mutagens.[1] Handle within a fume hood using double nitrile gloves.[1]
-
Energetics: While not a high explosive, nitro compounds can decompose exothermically.[1] Do not heat the crude reaction mixture of the SₙAr step above 100°C without DSC testing.
-
Waste: Segregate as halogenated organic waste (if using DCM) or non-halogenated organic waste. Do not mix with strong oxidizers.[1]
References
-
Synthesis of Nitropyridine Derivatives: Title: Process for preparation of nitropyridine derivatives.[1][3][4][5][6][7] Source: WO2010089773A2 (Patent).[1] URL:
-
Nucleophilic Substitution Mechanism: Title: Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine.[1] Source: Heterocycles, Vol 65, No. 9, 2005.[1][5][8] URL:[Link][1]
-
Imidazopyridine Applications: Title: Nitropyridines in the Synthesis of Bioactive Molecules.[1][3][4][6] Source: MDPI Pharmaceuticals 2023.[1] URL:[Link][1][9]
-
Chemical Properties & CAS Data: Title: N-ethyl-2-nitropyridin-3-amine (CAS 438554-16-6) Entry.[1][10][11][12] Source: PubChem / ChemicalBook.[1] URL:[Link](Note: Link directs to the parent amine 2-nitro-3-aminopyridine for structural homology verification).[1]
Sources
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